Cas no 2228086-92-6 (2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid)

• Product Name: 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid
• CAS No: 2228086-92-6
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5762057
• PubChem ID: 165649598
• Update Time: 2025-05-25

2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1871933
• 2-amino-2-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetic acid
• 2228086-92-6
• 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(17)14-12(6-4-5-7-12)8(13)9(15)16/h8H,4-7,13H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： VXILGZZUKIOLIR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C(=O)O)N)CCCC1)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid

2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid

2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid is a compound with the CAS number 2228086-92-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with a tert-butoxy carbonyl amino group and an amino acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid involves a series of carefully designed reactions, including nucleophilic substitutions, amide formations, and ring-closing reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound, reducing production costs and improving yield. Researchers have also explored the stereochemical properties of this molecule, revealing its potential as a chiral building block in asymmetric synthesis.

One of the most promising applications of 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid lies in its role as a precursor for bioactive compounds. Studies have shown that this compound can be transformed into various pharmacophores with anti-inflammatory, antitumor, and neuroprotective activities. For instance, derivatives of this compound have demonstrated potent inhibitory effects on enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid has been utilized in materials science to synthesize advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for constructing biodegradable polymers with tailored mechanical properties. Recent research has focused on optimizing the polymerization conditions to enhance the material's degradation rate and mechanical strength, opening new avenues for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The structural versatility of 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid also extends to its use in peptide synthesis. The tert-butoxy carbonyl (Boc) group is a widely used protecting group in peptide chemistry due to its stability under basic conditions and ease of removal under acidic conditions. This compound serves as a valuable reagent for constructing complex peptide sequences with high precision. Recent advancements in solid-phase synthesis techniques have further enhanced the efficiency of using this compound in peptide assembly.

From an environmental perspective, the biodegradability of 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid has been studied to assess its potential impact on ecosystems. Research indicates that this compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This property makes it an attractive option for eco-friendly chemical processes and sustainable manufacturing practices.

In conclusion, 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool in drug discovery, materials science, and peptide synthesis. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.